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Compound of Interest

4-(Dimethylamino)-4-
Compound Name:
phenylcyclohexan-1-one

Cat. No. B1339069

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Versatile
Scaffold

4-(Dimethylamino)-4-phenylcyclohexan-1-one is a synthetically valuable organic compound
featuring a unique combination of functional groups: a reactive ketone, a sterically accessible
tertiary amine, and a modifiable aromatic ring, all anchored to a conformationally distinct
cyclohexanone core. This arrangement makes it a powerful intermediate, particularly in the field
of medicinal chemistry, where it serves as a cornerstone for the development of centrally active
agents, most notably analgesics. Its strategic importance lies in the ability to selectively modify
each functional moiety to fine-tune the pharmacological properties of the resulting molecules.
This guide provides an in-depth exploration of its synthesis, applications, and detailed protocols
for its use in key synthetic transformations.
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Property Value

CAS Number 65619-20-7[1][2][3]

Molecular Formula C14H1sNO[1][3]

Molecular Weight 217.31 g/mol [1][3]

Synonyms 4-(Dimethylamine)-4-phenylcyclohexanone[1]
Therapeutic Area Analgesic (as a precursor)[1]

Section 1: Synthetic Pathways to the Core Scaffold

The construction of the 4-amino-4-arylcyclohexanone framework is a critical first step. While
several routes exist, a convergent and plausible pathway can be adapted from established
methods for preparing structurally related analogs. This approach involves the strategic
formation of an a-aminonitrile followed by the introduction of the aryl group via a Grignard

reaction.

A plausible synthetic route involves the initial protection of a symmetrical starting material like
1,4-cyclohexanedione, followed by the sequential introduction of the dimethylamino and phenyl

groups.[4]

Visualizing the Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1339069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

